Cas no 61563-44-8 (Isoquinoline, 8-(trifluoromethyl)-, hydrochloride)

Isoquinoline, 8-(trifluoromethyl)-, hydrochloride structure
61563-44-8 structure
Product Name:Isoquinoline, 8-(trifluoromethyl)-, hydrochloride
CAS No:61563-44-8
MF:C10H7ClF3N
MW:233.617491960526
CID:474729
PubChem ID:71394583
Update Time:2025-04-19

Isoquinoline, 8-(trifluoromethyl)-, hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Isoquinoline, 8-(trifluoromethyl)-, hydrochloride
    • 8-(trifluoromethyl)isoquinoline,hydrochloride
    • DTXSID60816265
    • 61563-44-8
    • 8-(Trifluoromethyl)isoquinoline--hydrogen chloride (1/1)
    • Inchi: 1S/C10H6F3N.ClH/c11-10(12,13)9-3-1-2-7-4-5-14-6-8(7)9;/h1-6H;1H
    • InChI Key: YFMNHIBFZXHJIO-UHFFFAOYSA-N
    • SMILES: Cl.FC(C1C=CC=C2C=CN=CC=12)(F)F

Computed Properties

  • Exact Mass: 233.02201
  • Monoisotopic Mass: 233.0219114g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 202
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • PSA: 12.89
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